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Compound of Interest

Compound Name: 7-Hexadecenoic acid, methyl ester

Cat. No.: B15402860

An In-Depth Technical Guide to the Physicochemical Properties of Methyl (Z)-7-hexadecenoate

Authored by a Senior Application Scientist
Introduction

Methyl (Z2)-7-hexadecenoate is a monounsaturated fatty acid methyl ester (FAME) that has
garnered interest within various scientific disciplines. It is formally the methyl ester of (2)-7-
hexadecenoic acid.[1] As a naturally occurring molecule, it has been identified as a metabolite
in plants, fungi, and algae.[2] Its presence is particularly noted in the cellular membranes of
certain autotrophic bacteria, such as those from the genus Nitrospira, which are nitrite-oxidizing
bacteria.[3] This unique biochemical footprint makes it a valuable biomarker for studying
specific microbial populations in environmental samples.[3] Furthermore, its role as a
nitrification inhibitor suggests potential applications in agriculture and environmental
management.[1][2]

This guide provides a comprehensive overview of the core physical, chemical, and spectral
properties of methyl (Z)-7-hexadecenoate. It is intended for researchers, chemists, and drug
development professionals who require a detailed understanding of this compound for
applications ranging from analytical standard development to its use as a synthetic building
block or biological probe.

Molecular Structure and Chemical Identity
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The fundamental identity of a molecule is rooted in its structure. Methyl (Z)-7-hexadecenoate
possesses a 17-carbon backbone with a single cis-configured double bond located between
the seventh and eighth carbon atoms (counting from the carboxyl end). The esterification of the
carboxylic acid with methanol completes the structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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